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Compound of Interest

Compound Name: Feprazone

Cat. No.: B1672599 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring laboratory safety and environmental protection.

This guide provides a comprehensive, step-by-step plan for the proper disposal of Feprazone,

a non-steroidal anti-inflammatory drug (NSAID), aligning with safety and regulatory best

practices.

Feprazone Disposal: An Operational Plan
The primary source of guidance for Feprazone disposal comes from its Safety Data Sheet

(SDS), which indicates that small quantities may be disposed of with household waste.

However, due to its classification as a water hazard, precautions must be taken to prevent

environmental contamination.

Step 1: Assessment of Quantity

The initial step is to determine the quantity of Feprazone waste. Disposal methods differ for

small versus large quantities.

Small Quantities: Defined as residual amounts typically found in empty vials, contaminated

personal protective equipment (PPE), or minor spills.

Large Quantities: Includes bulk, unused, or expired Feprazone.

Step 2: Disposal Procedure for Small Quantities
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For small, residual amounts of Feprazone, the following procedure is recommended, balancing

the allowance for household waste disposal with environmental precautions:

Deactivation (Recommended Best Practice): While the SDS allows for direct disposal of

small quantities, it is best practice to first deactivate the compound. This can be achieved by

mixing the Feprazone waste with an inert and undesirable substance, such as cat litter, dirt,

or used coffee grounds. This minimizes the risk of accidental exposure and environmental

leaching.

Containment: Place the mixture in a sealed container, such as a sealable plastic bag or a

labeled, non-recyclable container, to prevent leakage.

Disposal: The sealed container can then be disposed of in the regular solid waste stream

(household trash).

Step 3: Disposal Procedure for Large Quantities and Uncleaned Packaging

For larger quantities of Feprazone or uncleaned packaging, disposal must adhere to official

regulations.

Consult Local Regulations: Waste disposal regulations can vary significantly by region and

institution. It is crucial to consult your institution's Environmental Health and Safety (EHS)

department or your local waste management authority for specific guidelines on chemical

waste disposal.

Licensed Waste Contractor: Typically, large quantities of chemical waste must be disposed of

through a licensed hazardous waste contractor. Your EHS department can provide a list of

approved vendors.

Packaging and Labeling: Ensure the waste is properly packaged in a chemically resistant

container and clearly labeled as "Hazardous Waste: Feprazone" with appropriate hazard

symbols.

Step 4: Prohibited Disposal Methods

Under no circumstances should Feprazone be disposed of via the following methods:
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Do not pour down the drain: Feprazone is classified as hazardous to water and should not

enter the sewage system.[1]

Do not dispose of in regular recycling: Chemical waste requires special handling and is not

suitable for recycling streams.

Key Data on Feprazone
The following table summarizes essential data for the safe handling and disposal of

Feprazone.

Parameter Value Reference

Chemical Name
4-(3-methyl-2-buten-1-yl)-1,2-

diphenyl-3,5-pyrazolidinedione
[1]

CAS Number 30748-29-9 [1]

Environmental Hazard
Water hazard class 2:

hazardous for water
[1]

Disposal Recommendation

(Small Quantities)

Can be disposed of with

household waste
[1]

Disposal Recommendation

(Uncleaned Packaging)

Must be made according to

official regulations
[1]

Feprazone Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Feprazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/20652m.pdf
https://www.benchchem.com/product/b1672599#feprazone-proper-disposal-procedures
https://www.benchchem.com/product/b1672599#feprazone-proper-disposal-procedures
https://www.benchchem.com/product/b1672599#feprazone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

